Cas no 1862519-08-1 (2,4,6-Tribromo-N-methylbenzene-1-sulfonamide)

• Product Name: 2,4,6-Tribromo-N-methylbenzene-1-sulfonamide
• CAS No: 1862519-08-1
• MF: C₇H₆Br₃NO₂S
• MW: 407.905038356781
• CID: 5692706
• PubChem ID: 130548849
• Update Time: 2025-06-08

2,4,6-Tribromo-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1452501
• 1862519-08-1
• 2,4,6-Tribromo-N-methylbenzene-1-sulfonamide
• 2,4,6-Tribromo-N-methyl-benZenesulfonamide
• MFCD29968105
• Benzenesulfonamide, 2,4,6-tribromo-N-methyl-

• Inchi： 1S/C7H6Br3NO2S/c1-11-14(12,13)7-5(9)2-4(8)3-6(7)10/h2-3,11H,1H3
• InChI Key： SHQCYWHHMPDRDL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1S(NC)(=O)=O)Br)Br

Computed Properties

• Exact Mass: 406.76489g/mol
• Monoisotopic Mass: 404.76694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 2.162±0.06 g/cm3(Predicted)
• Boiling Point: 420.1±55.0 °C(Predicted)
• pka: 10.25±0.30(Predicted)

Additional information on 2,4,6-Tribromo-N-methylbenzene-1-sulfonamide

Recent Advances in the Study of 2,4,6-Tribromo-N-methylbenzene-1-sulfonamide (CAS: 1862519-08-1)

The compound 2,4,6-Tribromo-N-methylbenzene-1-sulfonamide (CAS: 1862519-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique tribrominated aromatic structure, has shown promising potential in various applications, including medicinal chemistry and drug development. Recent studies have focused on elucidating its molecular properties, biological activities, and potential therapeutic uses, making it a compound of considerable interest to researchers.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Preliminary studies suggest that 2,4,6-Tribromo-N-methylbenzene-1-sulfonamide exhibits inhibitory effects on certain sulfotransferases, enzymes involved in the sulfonation of endogenous and exogenous compounds. This property could have significant implications for the development of novel therapeutics targeting diseases where sulfotransferase activity plays a critical role, such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, recent research has explored the compound's structural characteristics and their influence on its biological activity. The presence of three bromine atoms in the aromatic ring is believed to enhance the compound's stability and binding affinity to target proteins. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between 2,4,6-Tribromo-N-methylbenzene-1-sulfonamide and its biological targets, offering a foundation for further structure-activity relationship (SAR) studies.

Another notable development is the investigation of the compound's potential as a lead structure in drug discovery. Researchers have synthesized and evaluated a series of analogs to optimize its pharmacological properties, such as bioavailability and metabolic stability. Early results indicate that modifications to the N-methyl group or the sulfonamide moiety can significantly alter the compound's activity profile, opening new avenues for the design of more potent and selective inhibitors.

Furthermore, recent studies have examined the safety and toxicity profile of 2,4,6-Tribromo-N-methylbenzene-1-sulfonamide. In vitro and in vivo toxicity assessments have been conducted to evaluate its potential side effects and establish safe dosage ranges. These studies are critical for advancing the compound toward preclinical development and ensuring its suitability for therapeutic applications.

In summary, the latest research on 2,4,6-Tribromo-N-methylbenzene-1-sulfonamide (CAS: 1862519-08-1) highlights its multifaceted potential in chemical biology and pharmaceutical science. From its role as an enzyme inhibitor to its structural versatility for drug design, this compound represents a valuable subject of ongoing investigation. Future studies are expected to further explore its therapeutic applications and optimize its properties for clinical use.